(E)-3-(2-amino-4-chlorophenoxy)prop-2-enenitrile

• Molecular Formula: C9H7ClN2O
• Molecular Weight: 194.62 g/mol
• IUPAC Name: (E)-3-(2-amino-4-chlorophenoxy)prop-2-enenitrile
• InChI: InChI=1S/C9H7ClN2O/c10-7-2-3-9(8(12)6-7)13-5-1-4-11/h1-3,5-6H,12H2/b5-1+
• InChI Key: XKTKHUXAWUXQOJ-ORCRQEGFSA-N
• Isomeric SMILES: C1=CC(=C(C=C1Cl)N)O/C=C/C#N
• Canonical SMILES: C1=CC(=C(C=C1Cl)N)OC=CC#N

Description

3-(2-amino-4-chlorophenoxy)-2-propenenitrile is an aromatic ether.

Scientific Research Applications

Photoisomerization Studies

• E/Z Photoisomerization : Research on E/Z photoisomerization of compounds similar to (E)-3-(2-amino-4-chlorophenoxy)prop-2-enenitrile provides insights into the reaction mechanisms under direct irradiation. The study focuses on the singlet state, bypassing the triplet state in photoisomerization processes (Chiacchio et al., 1988).

Synthesis and Structural Analysis

• Synthesis and Antioxidant Activity : Synthesis of 2'-aminochalcone derivatives and their characterization for antioxidant activities offers insights into the structural and biological properties of these compounds, which include (E)-3-(2-amino-4-chlorophenoxy)prop-2-enenitrile (Sulpizio et al., 2016).
• Antimycobacterial Activity : Studies on the synthesis of certain prop-2-enenitriles, including related compounds, have shown modest growth inhibition of Mycobacterium tuberculosis, indicating potential antimycobacterial properties (Sanna et al., 2002).

Electronic and Optical Properties

• Electro-Optical and Charge-Transport Properties : Investigation into the electro-optical and charge-transport properties of related compounds provides valuable information on the structural, electronic, and photophysical characteristics of these materials (Irfan et al., 2015).

Molecular Dynamics and Quantum Chemical Studies

• Corrosion Inhibition Performance : Quantum chemical and molecular dynamics simulation studies have been conducted to predict the corrosion inhibition performances of compounds including 2-amino-4-(4-chlorophenyl)-thiazole, a structurally similar compound, against corrosion of iron (Kaya et al., 2016).

Nonlinear Optical Properties

• Optical Properties of Chalcone Derivatives : Research on the optical properties of chalcone derivatives, including related compounds, reveals their potential applications in semiconductor devices (Shkir et al., 2019).